Cas no 1196074-43-7 (4-Amino-2-methoxy-5-nitrobenzonitrile)

• Product Name: 4-Amino-2-methoxy-5-nitrobenzonitrile
• CAS No: 1196074-43-7
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD20040384
• CID: 1065460
• PubChem ID: 58279973
• Update Time: 2025-06-18

4-Amino-2-methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methoxy-5-nitrobenzonitrile
• 4-amino-2-methoxy-5-nitro-benzonitrile
• DB-061583
• BS-14606
• MZSOAOZWWJQCHD-UHFFFAOYSA-N
• C71656
• 1196074-43-7
• SCHEMBL1511848
• AKOS024067623
• CS-0098256
• MFCD20040384
• WXB07443

• MDL： MFCD20040384
• Inchi： 1S/C8H7N3O3/c1-14-8-3-6(10)7(11(12)13)2-5(8)4-9/h2-3H,10H2,1H3
• InChI Key： MZSOAOZWWJQCHD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų